Spinosan B
Overview
Description
Spinosan B is a natural product found in Psorothamnus spinosus with data available.
Scientific Research Applications
Anti-Inflammatory and Antioxidant Activities
Spinosan B, along with related compounds, has been investigated for its potential in treating inflammatory diseases. In a study by Nguyen et al. (2020), the anti-inflammatory activities of Lasia spinosa leaf extract, which may contain compounds like Spinosan B, were explored. The extract showed significant repression of inflammatory mediators and expression of pro-inflammatory cytokines in stimulated cells. This suggests potential therapeutic applications for alleviating oxidative stress and inflammation (Nguyen et al., 2020).
Cytotoxicity and Cancer Treatment Potential
Spinosan B has shown promise in cancer treatment research. Tjahjandarie et al. (2020) isolated Spinosan B from the stem bark of Sesbania grandiflora L. and tested its cytotoxicity towards various human cancer cells. The results indicated potential for Spinosan B in cancer treatment, particularly against certain cell lines (Tjahjandarie et al., 2020).
Impact on Neuroinflammation and Cognitive Function
The effects of Spinosan B on neuroinflammation and cognitive impairment have also been studied. Rahimi et al. (2020) investigated the effects of Capparis spinosa extract, possibly containing Spinosan B, on inflammation and cognitive impairment. The study revealed potential neuroprotective effects, suggesting a role for Spinosan B in treating neurodegenerative diseases (Rahimi et al., 2020).
Pharmacokinetics and Toxicity
Kuang et al. (2022) conducted a review on the pharmacology, pharmacokinetics, and toxicity of Spinosin, a related compound to Spinosan B. This review provides insights into the biological effects, mechanism of action, and potential clinical applications of Spinosan B, highlighting its diverse therapeutic potentials (Kuang et al., 2022).
properties
Product Name |
Spinosan B |
|---|---|
Molecular Formula |
C17H14O5 |
Molecular Weight |
298.29 g/mol |
IUPAC Name |
2-(4-hydroxy-2-methoxyphenyl)-6-methoxy-1-benzofuran-3-carbaldehyde |
InChI |
InChI=1S/C17H14O5/c1-20-11-4-6-12-14(9-18)17(22-16(12)8-11)13-5-3-10(19)7-15(13)21-2/h3-9,19H,1-2H3 |
InChI Key |
HHCUPEXQXWEBHY-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC2=C(C=C1)C(=C(O2)C3=C(C=C(C=C3)O)OC)C=O |
synonyms |
spinosan B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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